Cas no 30162-42-6 (3-Pyridinamine,N-[4-(3-pyridinyl)-2-thiazolyl]-)

• Product Name: 3-Pyridinamine,N-[4-(3-pyridinyl)-2-thiazolyl]-
• CAS No: 30162-42-6
• MF: C₁₃H₁₀N₄S
• MW: 254.310300350189
• CID: 293207
• PubChem ID: 2215784
• Update Time: 2025-04-19

3-Pyridinamine,N-[4-(3-pyridinyl)-2-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine,N-[4-(3-pyridinyl)-2-thiazolyl]-
• N,4-dipyridin-3-yl-1,3-thiazol-2-amine
• N2,4-di(3-pyridyl)-1,3-thiazol-2-amine
• Z1575350113
• N-(3-PYRIDYL)-N-[4-(3-PYRIDYL)-1,3-THIAZOL-2-YL]AMINE
• DTXSID50367019
• SCHEMBL22560267
• AKOS000563156
• SDCCGMLS-0025721.P002
• cid_2215784
• CHEMBL1529881
• BDBM67578
• REGID_for_CID_541830
• Q27192393
• MLS000064874
• CHEBI:112289
• REGID_for_CID_2215784
• 30162-42-6
• SMR000077836
• HMS2436G10
• CCG-1399
• N,4-bis(3-pyridinyl)-2-thiazolamine
• 3-pyridyl-[4-(3-pyridyl)thiazol-2-yl]amine
• N-[4-(3-pyridinyl)-1,3-thiazol-2-yl]-3-pyridinamine
• Oprea1_233522
• FT-0687675

• Inchi： 1S/C13H10N4S/c1-3-10(7-14-5-1)12-9-18-13(17-12)16-11-4-2-6-15-8-11/h1-9H,(H,16,17)
• InChI Key： XYSYDZGXMGECOQ-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=NC=CC=2)N=C1NC1C=NC=CC=1

Computed Properties

• Exact Mass: 254.0628
• Monoisotopic Mass: 254.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.339
• Boiling Point: 476.2 °C at 760 mmHg
• Flash Point: 241.8 °C
• Refractive Index: 1.693
• PSA: 50.7